![molecular formula C20H23NO4 B268172 4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide](/img/structure/B268172.png)
4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide, also known as PD98059, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective inhibitor of the mitogen-activated protein kinase (MAPK) pathway, which plays a key role in a variety of cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide is a selective inhibitor of the MAPK pathway, which plays a key role in the regulation of various cellular processes. The MAPK pathway is activated by various extracellular signals, including growth factors and cytokines, and is involved in the regulation of cell growth, differentiation, and apoptosis. This compound inhibits the activation of MAPK by blocking the phosphorylation of MAPK kinase (MEK), which is an upstream activator of MAPK.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It inhibits the growth of cancer cells and suppresses the proliferation of vascular smooth muscle cells. It also induces apoptosis in various cancer cell lines and inhibits the invasion and metastasis of cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of the MAPK pathway, which makes it a useful tool for studying the role of this pathway in various cellular processes. It is also relatively easy to synthesize and has a long shelf life. However, this compound has some limitations for lab experiments. It is not cell-permeable, which limits its use in some experiments. It also has some off-target effects, which can complicate the interpretation of results.
Future Directions
There are several future directions for the study of 4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide. One potential direction is to investigate its potential therapeutic applications in cancer and cardiovascular diseases. Another direction is to study its effects on other cellular processes, such as autophagy and senescence. Additionally, there is a need for the development of more potent and selective inhibitors of the MAPK pathway, which could have even greater potential for scientific research and therapeutic applications.
Synthesis Methods
4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide is synthesized by the reaction of 2-(2-aminoethoxy)ethanol with 4-nitrobenzoyl chloride, followed by reduction of the resulting nitro compound with zinc in acetic acid. The resulting amine is then reacted with 4-(2-methylprop-2-en-1-yl)phenol in the presence of potassium carbonate and copper(I) iodide to give the desired product.
Scientific Research Applications
4-(2-methoxyethoxy)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has been extensively used in scientific research for its potential applications in the study of various diseases and cellular processes. It has been shown to inhibit the growth of cancer cells and suppress the proliferation of vascular smooth muscle cells, making it a potential therapeutic agent for cancer and cardiovascular diseases. This compound has also been used to study the role of the MAPK pathway in the regulation of cell growth, differentiation, and apoptosis.
properties
Molecular Formula |
C20H23NO4 |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
4-(2-methoxyethoxy)-N-[4-(2-methylprop-2-enoxy)phenyl]benzamide |
InChI |
InChI=1S/C20H23NO4/c1-15(2)14-25-19-10-6-17(7-11-19)21-20(22)16-4-8-18(9-5-16)24-13-12-23-3/h4-11H,1,12-14H2,2-3H3,(H,21,22) |
InChI Key |
SOEAAQKOUXUPOZ-UHFFFAOYSA-N |
SMILES |
CC(=C)COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCCOC |
Canonical SMILES |
CC(=C)COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.